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Application Notes: High-Strength Cu-Zr Based
Bulk Metallic Glasses

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Copper-Zirconium (Cu-Zr) based
Bulk Metallic Glasses (BMGs) for high-strength structural applications. This document details
their mechanical properties, outlines protocols for their synthesis and characterization, and
illustrates key relationships between composition, processing, and performance.

Introduction to Cu-Zr Based BMGs

Cu-Zr based bulk metallic glasses are a class of amorphous alloys known for their exceptional
mechanical properties, including high strength, high hardness, and a large elastic limit, often
surpassing those of conventional crystalline alloys.[1][2] Their disordered atomic structure,
lacking grain boundaries and dislocations, is responsible for these unique characteristics.[2]
These materials are promising candidates for a wide range of high-performance applications,
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including aerospace and military components, medical implants, sporting goods, and electronic
casings.[1][3]

The addition of ternary and quaternary alloying elements such as Aluminum (Al), Titanium (Ti),
Silver (Ag), Yttrium (Y), and Beryllium (Be) can further enhance the glass-forming ability (GFA)
and tailor the mechanical properties of the base Cu-Zr system.[4][5] For instance, Al and Ti
additions have been shown to improve strength and promote work-hardening behavior, while Y
acts as an effective oxygen scavenger, improving the melt quality and GFA.

Data Presentation: Mechanical Properties

The mechanical properties of Cu-Zr based BMGs are highly dependent on their specific
composition. The following tables summarize key quantitative data from the literature for
several common alloy systems.

Table 1: Mechanical Properties of Cu-Zr-Al-Ti BMGs

] Compressiv . . .
Alloy Yield Plastic Elastic Vickers
. e Fracture .
Compositio  Strength - th Strain (gp) Modulus (E) Hardness
reng
n (at.% oy) [MPa % GPa HV
(at.%) (oy) [MPa] (of) [MPa] [%] [GPa] (HV)
CuaeZraeAls 1695 >1750 0.13 ~82 4.8 GPa
CuaeZrasAlsTi
1870 2060 1.15 ~83
1
CuaeZrasAlsTi
1712 >1800 0.53 ~81
2
CuaeZrasAlsTi
1608 0 ~80

3

Data extracted from D. Wang et al. (2018).[4][6]

Table 2: Mechanical Properties of Various Cu-Zr Based BMGs
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Compositio  Strength - th Strain (gp) Modulus (E) Hardness
reng
n (at.% oy) [MPa % GPa HV
(at.%) (oy) [MPa] (of) [MPa] [%] [GPa] (HV)

(Cuo.5Zro.5)92

~1800 ~1950 ~2.0 ~95 5.3 GPa
Als
CuasZrasAla

_ 1482 1665 11.3

(Composite)
Cua7.5Zra7.5Al

1850 2150 15 105 5.1 GPa
5
CuaeZrasAlzG

>1850

d2
Zras(Cua.s/
5.5AQg1/ 1680 1830 16.1 90.1 4.9 GPa
5.5)a6Als
ZrsoCusoBezo - - - 98.4 5.2 GPa

Data compiled from multiple sources. Note that properties can vary based on casting
parameters and sample size.

Experimental Protocols
Protocol for Synthesis: Suction/Injection Casting

Copper mold suction casting (also known as injection casting) is the most common method for
producing Cu-Zr based BMGs. The high thermal conductivity of the copper mold facilitates the
rapid cooling rates (typically >100 K/s) required to bypass crystallization.

Materials and Equipment:
o High-purity elemental metals (e.g., Cu, Zr, Al, Ti >99.9%)

o Arc-melting furnace with a Ti-gettered argon atmosphere
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Water-cooled copper hearth

Copper mold with a cavity of the desired sample dimensions (e.g., cylindrical rods of 2-5 mm
diameter)

Vacuum pump or argon pressure system

Graphite or quartz crucible (for induction melting variants)

Procedure:

Alloy Preparation: Weigh the high-purity elemental constituents in the desired atomic
percentages.

Arc Melting: Place the raw materials into the arc-melting furnace on a water-cooled copper
hearth. Evacuate the chamber to a high vacuum and backfill with high-purity argon. This
process should be repeated several times to minimize oxygen content.

Homogenization: Melt the alloy constituents together using the electric arc. To ensure
chemical homogeneity, the resulting ingot should be flipped and re-melted at least 4-5 times.

Positioning for Casting: Place the master alloy ingot in a position where it can be melted and
subsequently cast into the mold.

Casting: Re-melt the ingot until it is fully liquid. Cast the molten alloy into the copper mold.
This can be achieved by:

o Suction Casting: Creating a pressure differential by opening a valve to a pre-evacuated
chamber connected to the mold, which sucks the molten metal into the cavity.

o Injection Casting: Forcing the molten metal into the mold using a jet of high-pressure
argon.

Sample Retrieval: Once the casting is complete and the sample has cooled to room
temperature, retrieve the cast BMG rod from the mold.

Verification: Cut sections from the cast rod and verify the amorphous structure using X-ray
Diffraction (XRD), which should show a broad, diffuse halo rather than sharp Bragg peaks
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characteristic of crystalline materials.

Protocol for Mechanical Characterization

Equipment:

» Universal Testing Machine (electromechanical or servohydraulic)
o Compression platens

o Extensometer or deflectometer for precise strain measurement
Procedure:

e Specimen Preparation:

o Cut the as-cast BMG rods into cylindrical specimens with a length-to-diameter ratio of
approximately 2:1 (e.g., 4 mm length for a 2 mm diameter rod).

o Carefully polish the top and bottom surfaces of the specimen to ensure they are flat,
parallel, and perpendicular to the loading axis. This is critical to prevent premature failure.

o Test Setup:

o Place the specimen between the compression platens in the universal testing machine,
ensuring careful alignment.

o If used, attach the extensometer to the gauge section of the sample.

e Testing:
o Apply a compressive load at a constant strain rate, typically in the range of 10~4 s—1,
o Record the load and displacement data continuously until the specimen fractures.

o Data Analysis:

o Convert the load-displacement data into a stress-strain curve.
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o From the curve, determine key mechanical properties:

Yield Strength (oy): Typically defined by the 0.2% offset method.

Compressive Fracture Strength (of): The maximum stress the material withstands
before failure.

Elastic Modulus (E): The slope of the initial linear portion of the stress-strain curve.

Plastic Strain (ep): The amount of permanent deformation before fracture.

Nanoindentation is used to measure local mechanical properties like hardness and elastic
modulus from a very small volume of material.

Equipment:
e Nanoindenter instrument
o Berkovich diamond indenter tip (standard three-sided pyramid)
Procedure:
e Sample Preparation:
o Mount the BMG sample securely.

o Polish the surface to a mirror finish (e.g., using diamond suspensions down to 1 um or
finer) to minimize surface roughness effects.

 Indentation:
o Perform a series of indentations at various locations on the sample surface.

o Atypical test involves loading the indenter onto the surface at a controlled rate to a
predefined maximum load or depth, holding the load for a short period to allow for
relaxation, and then unloading.

o Data Acquisition:
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o Continuously record the load and displacement of the indenter throughout the test to
generate a load-displacement (P-h) curve.

o Data Analysis (Oliver-Pharr Method):

o From the unloading portion of the P-h curve, calculate the hardness (H) and reduced
elastic modulus (Er).

o Hardness (H): H=P_max/A_c, where P_max is the peak load and A_c is the projected
contact area at that load.

o Elastic Modulus (E): The sample's elastic modulus can be derived from the reduced
modulus, which accounts for the elastic properties of both the sample and the indenter tip.

Visualizations
Experimental Workflow

The following diagram illustrates the typical workflow for the synthesis and characterization of
Cu-Zr based BMGs.
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Fig. 1: Experimental workflow for Cu-Zr BMG synthesis and characterization.
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Factors Influencing Mechanical Properties

The final mechanical properties of a Cu-Zr based BMG are a result of the interplay between its
composition and the processing parameters used during its synthesis.

Alloy Composition Processing Parameters

.

Alloying Elements Impurity Content High-Strength
(AL Ti, Y, Ag, etc.) (e.g., Oxygen) BMG Properties

Casting Defects
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Click to download full resolution via product page

Fig. 2: Key factors influencing the mechanical properties of Cu-Zr based BMGs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. ["'using Cu-Zr based bulk metallic glasses for high
strength applications"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b16123033/docs#using-cu-zr-based-bulk-metallic-
glasses-for-high-strength-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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